Cas no 14481-55-1 (Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester)
14481-55-1 structure
Product Name:Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
CAS No:14481-55-1
MF:C15H26O2
MW:238.365745067596
CID:166510
PubChem ID:85741
Update Time:2025-04-19
Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester
- 1-methyl-1-(4-methylcyclohex-3-enyl)ethyl valerate
- 2-(4-methylcyclohex-3-en-1-yl)propan-2-yl pentanoate
- Valeric acid, p-menth-1-en-8-yl ester
- Einecs 238-477-4
- Pentanoic acid 1-methyl-1-(4-methyl-3-cyclohexenyl)ethyl ester
- SCHEMBL3504963
- NS00054160
- Terpinyl valerate
- Terpenyl pentanoate
- p-menth-1-en-8-yl n-pentanoate
- DTXSID00932418
- GIHNOWFSKYCHNL-UHFFFAOYSA-N
- alpha-Terpinyl pentanoate
- 14481-55-1
-
- Inchi: 1S/C15H26O2/c1-5-6-7-14(16)17-15(3,4)13-10-8-12(2)9-11-13/h8,13H,5-7,9-11H2,1-4H3
- InChI Key: GIHNOWFSKYCHNL-UHFFFAOYSA-N
- SMILES: O(C(CCCC)=O)C(C)(C)C1CC=C(C)CC1
Computed Properties
- Exact Mass: 238.19338
- Monoisotopic Mass: 238.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
14481-55-1 (Pentanoic acid,1-methyl-1-(4-methyl-3-cyclohexen-1-yl)ethyl ester) Related Products
- 22255-10-3(α-Amyrin palmitate)
- 5973-06-8(Balanophorin A)
- 80-27-3(p-menth-1-en-8-yl propionate)
- 8007-35-0(Terpineol, acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk